Cas no 1368006-40-9 (4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde)

• Product Name: 4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde
• CAS No: 1368006-40-9
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 6094683
• PubChem ID: 82418831
• Update Time: 2024-01-14

4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1368006-40-9
• EN300-7144098
• 4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde

• Inchi： 1S/C5H6N2O2/c1-2-4-5(3-8)7-9-6-4/h3H,2H2,1H3
• InChI Key： YXCTWIHJCAVYGU-UHFFFAOYSA-N
• SMILES： O1N=C(C=O)C(CC)=N1

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes